Cas no 72435-62-2 (Methanone,(5,6-dichloro-1H-benzotriazol-1-yl)phenyl-)

• Product Name: Methanone,(5,6-dichloro-1H-benzotriazol-1-yl)phenyl-
• CAS No: 72435-62-2
• MF: C₁₃H₇Cl₂N₃O
• MW: 292.120180368423
• CID: 567424
• PubChem ID: 155893
• Update Time: 2025-04-19

Methanone,(5,6-dichloro-1H-benzotriazol-1-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(5,6-dichloro-1H-benzotriazol-1-yl)phenyl-
• 1H-Benzotriazole, 1-benzoyl-5,6-dichloro-
• (5,6-dichlorobenzotriazol-1-yl)-phenylmethanone
• BDBM50528900
• 1H-Benzotriazole,1-benzoyl-5,6-dichloro-
• QJYJPMQJDDBVEK-UHFFFAOYSA-N
• (5,6-dichloro-1H-benzotriazol-1-yl)(phenyl)methanone
• 72435-62-2
• DTXSID80222723
• CHEMBL4440745
• methanone, (5,6-dichloro-1H-1,2,3-benzotriazol-1-yl)phenyl-

• Inchi： 1S/C13H7Cl2N3O/c14-9-6-11-12(7-10(9)15)18(17-16-11)13(19)8-4-2-1-3-5-8/h1-7H
• InChI Key： QJYJPMQJDDBVEK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(C(C1C=CC=CC=1)=O)N=N2)Cl

Computed Properties

• Exact Mass: 290.99681
• Monoisotopic Mass: 290.9966172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78